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Compound of Interest

Compound Name:
(S)-2-Bromo-3-phenylpropionic

acid

Cat. No.: B015847 Get Quote

An In-depth Technical Guide on the Molecular Weight of (S)-2-Bromo-3-phenylpropionic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a focused examination of the molecular weight of (S)-2-Bromo-3-
phenylpropionic acid, a compound of interest in various research and development

applications.

Chemical Identity and Properties
(S)-2-Bromo-3-phenylpropionic acid is a derivative of phenylpropionic acid. Accurate

determination of its molecular weight is fundamental for stoichiometric calculations in chemical

reactions, preparation of solutions with precise concentrations, and characterization in

analytical procedures.

Quantitative Data Summary
The key quantitative chemical data for (S)-2-Bromo-3-phenylpropionic acid are summarized

in the table below for ease of reference.
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Property Value

Molecular Formula C₉H₉BrO₂[1][2][3][4][5]

Molecular Weight 229.07 g/mol [1][2][3][4][5]

Monoisotopic Mass 227.97859 Da[5]

Methodology for Molecular Weight Determination
The molecular weight of a compound is determined by the sum of the atomic weights of its

constituent atoms. The molecular formula for (S)-2-Bromo-3-phenylpropionic acid is

C₉H₉BrO₂.

The calculation is based on the following atomic weights:

Carbon (C): ~12.011 amu

Hydrogen (H): ~1.008 amu

Bromine (Br): ~79.904 amu

Oxygen (O): ~15.999 amu

The molecular weight is calculated as follows:

(9 × Atomic Weight of C) + (9 × Atomic Weight of H) + (1 × Atomic Weight of Br) + (2 × Atomic

Weight of O)

(9 × 12.011) + (9 × 1.008) + (1 × 79.904) + (2 × 15.999) = 229.07 g/mol

Visualizations
Logical Relationship for Molecular Weight Calculation
The following diagram illustrates the components that contribute to the final molecular weight of

the compound.
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Molecular Formula
C₉H₉BrO₂

9 x Carbon (C) 9 x Hydrogen (H) 1 x Bromine (Br) 2 x Oxygen (O)

Sum of Atomic Weights

Molecular Weight
229.07 g/mol

Click to download full resolution via product page

Calculation of Molecular Weight from Atomic Constituents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b015847#s-2-bromo-3-phenylpropionic-acid-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b015847#s-2-bromo-3-phenylpropionic-acid-molecular-weight
https://www.benchchem.com/product/b015847#s-2-bromo-3-phenylpropionic-acid-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b015847?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015847?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

